Unii-3U4D8flx2L
Description
KRP-199 is a highly potent and selective antagonist for the AMPA receptors, exhibiting good neuroprotective effects in vivo.
properties
CAS RN |
221164-28-9 |
|---|---|
Product Name |
Unii-3U4D8flx2L |
Molecular Formula |
C22H14F3N5O7 |
Molecular Weight |
517.4 g/mol |
IUPAC Name |
7-[4-[(4-carboxyphenyl)carbamoyloxymethyl]imidazol-1-yl]-3-oxo-6-(trifluoromethyl)-4H-quinoxaline-2-carboxylic acid |
InChI |
InChI=1S/C22H14F3N5O7/c23-22(24,25)13-5-14-15(28-17(20(34)35)18(31)29-14)6-16(13)30-7-12(26-9-30)8-37-21(36)27-11-3-1-10(2-4-11)19(32)33/h1-7,9H,8H2,(H,27,36)(H,29,31)(H,32,33)(H,34,35) |
InChI Key |
AEFZZVQZPBFFPN-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C(=O)O)NC(=O)OCC2=CN(C=N2)C3=CC4=C(C=C3C(F)(F)F)NC(=O)C(=N4)C(=O)O |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)NC(=O)OCC2=CN(C=N2)C3=CC4=C(C=C3C(F)(F)F)NC(=O)C(=N4)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
KRP-199 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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